![molecular formula C19H15F3N2O3 B2573151 N-(4-ethoxyphenyl)-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxamide CAS No. 946204-18-8](/img/structure/B2573151.png)
N-(4-ethoxyphenyl)-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-ethoxyphenyl)-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxamide, also known as EF24, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EF24 is a derivative of curcumin, a natural compound found in turmeric, and has been shown to possess anti-inflammatory, anti-cancer, and neuroprotective properties.
Scientific Research Applications
Polymorphic Modifications and Diuretic Properties
One study discusses the polymorphic modifications of a compound similar to N-(4-ethoxyphenyl)-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxamide, which possesses strong diuretic properties. This could be relevant for developing new hypertension remedies. The study found two polymorphic forms, which differ in their crystal packing and molecular organization, potentially affecting the compound's physical properties and efficacy (Shishkina et al., 2018).
Antimicrobial Potential
Another research avenue explored is the synthesis of novel derivatives with potential antimicrobial properties. For instance, the synthesis of pyrazolo[3,4-d]pyrimidine derivatives using a similar quinoline compound as a precursor demonstrated significant antibacterial and antifungal activities. This suggests the potential of this compound derivatives in developing new antimicrobial agents (Holla et al., 2006).
Radioligand Potential for Medical Imaging
The compound's structural analogs have been labeled for potential use as radioligands in medical imaging, specifically for visualizing peripheral benzodiazepine receptors using positron emission tomography (PET). This application is critical for non-invasive assessments of various physiological and pathological processes in vivo (Matarrese et al., 2001).
Carbonic Anhydrase Inhibition for Therapeutic Applications
Research on substituted quinoline-2-carboxamides has shown that these compounds can inhibit carbonic anhydrase (CA) isoforms, which are relevant in treating conditions like glaucoma, epilepsy, and certain types of edema. The study identified compounds with low nanomolar inhibition constants against different CA isoforms, highlighting the therapeutic potential of these molecules (Thacker et al., 2019).
Properties
IUPAC Name |
N-(4-ethoxyphenyl)-4-oxo-8-(trifluoromethyl)-1H-quinoline-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15F3N2O3/c1-2-27-12-8-6-11(7-9-12)24-18(26)14-10-23-16-13(17(14)25)4-3-5-15(16)19(20,21)22/h3-10H,2H2,1H3,(H,23,25)(H,24,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMUWIRAFWNILON-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)C2=CNC3=C(C2=O)C=CC=C3C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15F3N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.